Cas no 2680740-43-4 (benzyl N-{3-chloroimidazo1,2-apyridin-6-yl}carbamate)

• Product Name: benzyl N-{3-chloroimidazo1,2-apyridin-6-yl}carbamate
• CAS No: 2680740-43-4
• MF: C₁₅H₁₂ClN₃O₂
• MW: 301.727682113647
• CID: 5633620
• PubChem ID: 165921005
• Update Time: 2025-08-05

benzyl N-{3-chloroimidazo1,2-apyridin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290615
• benzyl N-{3-chloroimidazo[1,2-a]pyridin-6-yl}carbamate
• 2680740-43-4
• benzyl N-{3-chloroimidazo1,2-apyridin-6-yl}carbamate

• Inchi： 1S/C15H12ClN3O2/c16-13-8-17-14-7-6-12(9-19(13)14)18-15(20)21-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20)
• InChI Key： QABSZISGCZDNGW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CC(=CN21)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.0618043g/mol
• Monoisotopic Mass: 301.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.6Ų

Additional information on benzyl N-{3-chloroimidazo1,2-apyridin-6-yl}carbamate

Comprehensive Overview of Benzyl N-{3-chloroimidazo[1,2-a]pyridin-6-yl}carbamate (CAS No. 2680740-43-4)

Benzyl N-{3-chloroimidazo[1,2-a]pyridin-6-yl}carbamate (CAS No. 2680740-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities. The presence of a chloro substituent and a carbamate functional group in its structure enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for imidazo[1,2-a]pyridine scaffolds has surged due to their role in developing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Researchers are particularly interested in Benzyl N-{3-chloroimidazo[1,2-a]pyridin-6-yl}carbamate because of its unique structural features, which may contribute to improved bioavailability and target selectivity. These properties align with current trends in precision medicine and personalized therapeutics, making it a subject of ongoing studies.

The synthesis of Benzyl N-{3-chloroimidazo[1,2-a]pyridin-6-yl}carbamate typically involves multi-step reactions, including cyclization and carbamate formation. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to optimize yield and purity. This aligns with the growing interest in green chemistry and sustainable synthesis methods, which are frequently searched topics in scientific databases and AI-driven research platforms.

From an industrial perspective, Benzyl N-{3-chloroimidazo[1,2-a]pyridin-6-yl}carbamate is valued for its potential as an intermediate in the production of high-value pharmaceuticals. Its compatibility with parallel synthesis and combinatorial chemistry techniques makes it suitable for high-throughput screening. This is particularly relevant given the rising popularity of AI-driven drug discovery and computational chemistry, where such compounds are often virtualized for predictive modeling.

Safety and regulatory compliance are critical considerations for handling Benzyl N-{3-chloroimidazo[1,2-a]pyridin-6-yl}carbamate. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. This reflects broader industry concerns about chemical safety and risk assessment, which are frequently discussed in occupational health forums.

In summary, Benzyl N-{3-chloroimidazo[1,2-a]pyridin-6-yl}carbamate (CAS No. 2680740-43-4) represents a promising candidate for advancing research in medicinal chemistry and material science. Its structural versatility and alignment with cutting-edge trends like AI-augmented research and sustainable synthesis ensure its continued relevance in scientific and industrial applications.